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MSAB XAMN Technical Support Center

Welcome to the technical support center for MSAB XAMN. This guide is designed for
researchers, scientists, and drug development professionals to enhance the efficiency of data
analysis. Find troubleshooting steps for common issues and answers to frequently asked
questions below.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter while using MSAB
XAMN.

Issue 1: Slow Performance or Freezing When Loading
Large Cases

Users may experience significant slowdowns, unresponsiveness, or crashes when working with
large volumes of data.[1][2]

Troubleshooting Steps:
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» Verify System Specifications: Ensure your workstation meets or exceeds the recommended
specifications for the version of XAMN you are using.[3]

» Data Integrity Check: Before loading, verify the integrity of the XRY file to ensure it is not
corrupted, which can cause loading issues.[4]

 Utilize XEC Director for Centralized Management: For larger deployments, using XEC
Director can help manage and distribute large known data library files, which can help in
eliminating irrelevant system and application files from the case, thus improving analysis
efficiency.[5]

e Incremental Loading: If possible, break down the analysis into smaller chunks. Add data
sources to your case incrementally rather than all at once.[6]

Logical Workflow for Handling Large Datasets:
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Caption: Workflow for efficient analysis of large datasets in XAMN.
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Issue 2: Search and Filter Operations are Slow or
Unresponsive

Complex searches or multiple active filters can lead to performance degradation, especially
with extensive datasets.[7][8]

Troubleshooting Steps:
o Optimize Keyword Searches:

o Utilize the indexed nature of XAMN. As you type, XAMN provides suggestions for already
indexed terms.[8]

o For phone numbers, use the dedicated "phone number" filter instead of a general text
search to ensure searches are performed correctly from right to left.[7]

o Employ wildcards (*) to broaden searches without using overly generic terms that can slow
down the system.[7]

o Layer Filters Strategically:

o Start with broad category filters (e.g., "Chats," "Images") to significantly reduce the
dataset.[9]

o Apply more specific filters, such as date ranges or keywords, to the already narrowed-
down results.

o Save frequently used filter combinations as "Quick Views" to streamline future
investigations.[9][10]

o Leverage Specialized Views: For specific data types, use dedicated views like the "Gallery"
for images or "Connections” for communication analysis to apply context-specific and more
efficient filtering.[5][11]

Methodology for Efficient Filtering:
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Caption: A structured approach to applying filters for faster results.

Frequently Asked Questions (FAQS)
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Question

Answer

What are the minimum system requirements for
MSAB XAMN?

XAMN requires a Windows operating system (8
or 10, 64-bit) with Microsoft .NET Framework
4.5 or higher installed.[3] For optimal
performance with large datasets, it is
recommended to exceed the minimum
processor and RAM specifications provided by
MSAB.

How can | speed up the initial processing of a

case?

During the extraction process in XRY, you can
choose to enable features like image recognition
or speech-to-text transcription.[4][5] While this
increases initial processing time, it can
significantly speed up analysis within XAMN by

making more data searchable.

Why are my search results for a phone number

incomplete?

XAMN's general search is indexed and

searches from left to right. For phone numbers,
always use the specific "phone number" filter to
ensure the search is performed in the expected

manner for numerical sequences.[7]

Can | save my current set of filters for future

use?

Yes, you can save a combination of active filters
as a "Quick View."[9][10] This allows you to
quickly apply the same set of criteria to different
cases or data sources, improving consistency

and efficiency.

How can | analyze data from unsupported

applications?

XAMN includes a SQLite viewer that allows you
to manually examine the database files of
unsupported applications. You can then
manually map the relevant data to be included

in your case.[12]

Is it possible to view the geographical location of

artifacts?

Yes, XAMN has a "Geographic" view that plots
artifacts with location data on a map. You can
also create location filters based on specific
coordinates or a radius to find other artifacts in
the same area.[13][14]
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XAMN offers a "Report Builder" with a drag-and-
drop interface to create customized reports.[15]
[16] For large numbers of artifacts where
granular layout control is not needed, the
How can | efficiently report on my findings? standard "Report/Export" option is faster and

supports a wider range of file formats.[15] With
the latest version, you can export all chat
conversations as a single PDF, which is a

significant time-saver.[17]

If you are experiencing frequent crashes despite
having adequate hardware, it could be a
) ) ) software bug.[2] It is recommended to ensure
What should | do if XAMN is consistently _
) you are on the latest version of XAMN and to
crashing? )
contact MSAB support to enable debug logging,
which can help them identify the cause of the

issue.[2]

Methodologies for Key Operations
Protocol 1: Timeline Analysis

A crucial technique for understanding the sequence of events.

e Open the "Timeline" View: This provides a chronological visualization of all time-stamped
artifacts.

o Select a Time Range: Use the interactive timeline to select specific years, months, or days to
focus your analysis.[18]

« Filter by Artifact Type: Within the selected time range, apply category filters (e.g., "Calls,"
"Messages") to isolate specific types of activities.

o Examine Artifact Details: Click on individual artifacts in the timeline to view their detailed
information and content.

o Tag Relevant Items: As you identify key pieces of evidence, use tags to mark them for easy
retrieval and inclusion in your report.[19]
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Timeline Analysis Workflow:
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Caption: Step-by-step process for conducting a timeline analysis in XAMN.

Protocol 2: Connection and Communication Analysis

Identifying and analyzing communication patterns between individuals.
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o Utilize the "Connections" View: This view visualizes the communication links between
different identifiers (e.g., phone numbers, email addresses).[14]

« |dentify Key Individuals: XAMN automatically groups related identifiers under "Persons."
Review and merge identifiers that belong to the same individual.[18]

 Filter by Communication Type: Select specific communication methods such as calls, SMS,
or chat applications to focus the analysis.

e Analyze Conversation Threads: XAMN reconstructs conversations chronologically, even
across different devices and aliases, making it easier to follow the dialogue.[11]

» Export Communication Data: Export relevant conversations or connection graphs for
reporting and presentation.

Communication Analysis Workflow:
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Caption: Workflow for analyzing communication patterns in XAMN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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